Cas no 85330-50-3 (4-Nitro-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 4-Nitro-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 85330-50-3
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• MDL: MFCD09835484
• CID: 707885
• PubChem ID: 4149828
• Update Time: 2024-10-26

4-Nitro-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1H-benzo[d]imidazol-2(3H)-one
• 2H-Benzimidazol-2-one,1,3-dihydro-4-nitro-
• 4-NITRO-1,3-DIHYDRO-2H-BENZIMIDAZOL-2-ONE
• 4-Nitro-1,3-dihydro-1,3-benzodiazol-2-one
• 4-Nitro-1,3-dihydro-benzimidazol-2-on
• 4-nitro-1,3-dihydro-benzimidazol-2-one
• 4-Nitro-1,3-dihydro-benzoimidazol-2-one
• 4-nitro-benzimidazolin-2-one
• 1,3-Dihydro-4-nitro-2H-benzimidazol-2-one (ACI)
• 2-Benzimidazolinone, 4-nitro- (6CI)
• 4-Nitro-1,3-dihydrobenzimidazol-2-one
• AG-0030
• NEXYNHXFBYYIHI-UHFFFAOYSA-N
• SCHEMBL259821
• 2H-Benzimidazol-2-one,1,3-dihydro-4-nitro-(9CI)
• SCHEMBL3159742
• XH0024
• DTXSID40399940
• 7-nitro-2-hydroxybenzimidazole
• MFCD09835484
• D82509
• 4-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one
• AKOS006327085
• CS-0155820
• 85330-50-3
• DA-02255

• MDL： MFCD09835484
• Inchi： 1S/C7H5N3O3/c11-7-8-4-2-1-3-5(10(12)13)6(4)9-7/h1-3H,(H2,8,9,11)
• InChI Key： NEXYNHXFBYYIHI-UHFFFAOYSA-N
• SMILES： O=C1NC2C(=CC=CC=2[N+](=O)[O-])N1

Computed Properties

• Exact Mass: 179.03300
• Monoisotopic Mass: 179.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 94.47000
• LogP: 1.28760